Cas no 2171870-24-7 (3-Cyclopropyl-2-methylpropanamide)

• Product Name: 3-Cyclopropyl-2-methylpropanamide
• CAS No: 2171870-24-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5564578
• PubChem ID: 68313374
• Update Time: 2025-08-02

3-Cyclopropyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-methylpropanamide
• 2171870-24-7
• EN300-1653008
• SCHEMBL12540125
• SCHEMBL23431984
• 3-Cyclopropyl-2-methylpropanamide

• Inchi： 1S/C7H13NO/c1-5(7(8)9)4-6-2-3-6/h5-6H,2-4H2,1H3,(H2,8,9)
• InChI Key： PQXRGXUUXZUBBT-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC1CC1)N

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 3-Cyclopropyl-2-methylpropanamide

3-Cyclopropyl-2-methylpropanamide: A Comprehensive Overview

3-Cyclopropyl-2-methylpropanamide, also known by its CAS number 2171870-24-7, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of amides, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure, featuring a cyclopropyl group and a methyl substituent, contributes to its distinctive reactivity and stability.

The synthesis of 3-Cyclopropyl-2-methylpropanamide typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of physical properties, 3-Cyclopropyl-2-methylpropanamide exhibits a melting point of approximately 115°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity. These properties make it suitable for various industrial applications, particularly in the formulation of biodegradable polymers and as an intermediate in the synthesis of more complex molecules.

The compound's chemical stability is another key factor contributing to its utility. Studies have shown that 3-Cyclopropyl-2-methylpropanamide is resistant to hydrolysis under mild conditions, making it ideal for use in aqueous environments. However, under harsher conditions such as high temperatures or strong acidic or basic environments, the compound may undergo decomposition. This behavior has been extensively studied using advanced spectroscopic techniques like NMR and IR spectroscopy.

Recent research has focused on the biological activity of 3-Cyclopropyl-2-methylpropanamide. Preclinical studies indicate that it exhibits moderate anti-inflammatory properties, suggesting potential applications in pharmaceuticals. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective drug development.

In the agricultural sector, 3-Cyclopropyl-2-methylpropanamide has shown promise as a component in biopesticides due to its ability to disrupt insect hormone pathways. Field trials conducted in controlled environments have demonstrated its efficacy against certain pest species without adverse effects on non-target organisms.

The environmental impact of 3-Cyclopropyl-2-methylpropanamide is another area of active research. Biodegradation studies reveal that the compound can be metabolized by soil microorganisms within a relatively short period under aerobic conditions. This biodegradability aligns with current trends toward sustainable chemistry practices.

In conclusion, 3-Cyclopropyl-2-methylpropanamide, with its CAS number 2171870-24-7, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and related fields.